Cas no 189501-33-5 (1-4-(Methylthio)phenyl-1,4-pentanedione)
189501-33-5 structure
Product Name:1-4-(Methylthio)phenyl-1,4-pentanedione
CAS No:189501-33-5
MF:C12H14O2S
MW:222.303362369537
MDL:MFCD08056601
CID:1062770
Update Time:2025-04-20
1-4-(Methylthio)phenyl-1,4-pentanedione Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(Methylthio)phenyl]-1,4-pentanedione
- 1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione
- 1-[4-(METHYLTHIO)PHENYL]PENTANE-1,4-DIONE
- 1-4-(Methylthio)phenyl-1,4-pentanedione
-
- MDL: MFCD08056601
- Inchi: 1S/C12H14O2S/c1-9(13)3-8-12(14)10-4-6-11(15-2)7-5-10/h4-7H,3,8H2,1-2H3
- InChI Key: HSJZPSYCLXIRPN-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C(CCC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
Experimental Properties
- Melting Point: 75-78°
1-4-(Methylthio)phenyl-1,4-pentanedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M330545-1g |
1-[4-(Methylthio)phenyl]-1,4-pentanedione |
189501-33-5 | 1g |
$ 170.00 | 2022-06-03 | ||
| TRC | M330545-10g |
1-[4-(Methylthio)phenyl]-1,4-pentanedione |
189501-33-5 | 10g |
$ 1360.00 | 2022-06-03 | ||
| abcr | AB257073-500 mg |
1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione, 95%; . |
189501-33-5 | 95% | 500mg |
€178.80 | 2023-06-22 | |
| abcr | AB257073-1 g |
1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione, 95%; . |
189501-33-5 | 95% | 1g |
€260.30 | 2023-06-22 | |
| abcr | AB257073-5 g |
1-[4-(Methylsulfanyl)phenyl]-1,4-pentanedione, 95%; . |
189501-33-5 | 95% | 5g |
€1023.00 | 2023-06-22 | |
| Apollo Scientific | OR32086-1g |
1-[4-(Methylsulfanyl)phenyl]pentane-1,4-dione |
189501-33-5 | 95% | 1g |
£185.00 | 2025-02-19 | |
| Apollo Scientific | OR32086-5g |
1-[4-(Methylsulfanyl)phenyl]pentane-1,4-dione |
189501-33-5 | 95% | 5g |
£832.00 | 2025-02-19 | |
| TRC | M330545-1000mg |
1-[4-(Methylthio)phenyl]-1,4-pentanedione |
189501-33-5 | 1g |
$207.00 | 2023-05-17 | ||
| TRC | M330545-10000mg |
1-[4-(Methylthio)phenyl]-1,4-pentanedione |
189501-33-5 | 10g |
$1642.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | Y1006410-1G |
1-(4-methylsulfanylphenyl)pentane-1,4-dione |
189501-33-5 | 97% | 1g |
$295 | 2024-07-21 |
1-4-(Methylthio)phenyl-1,4-pentanedione Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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